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Compound of Interest

Compound Name: 2,3-Dihydroxyquinoxaline

Cat. No.: B1670375 Get Quote

For researchers, scientists, and drug development professionals, the proper management and

disposal of chemical waste are paramount to ensuring a safe laboratory environment and

maintaining regulatory compliance. This guide provides a detailed, step-by-step procedure for

the safe disposal of 2,3-Dihydroxyquinoxaline, a compound that requires careful handling

due to its potential hazards. Adherence to these protocols is essential for minimizing risks and

protecting the environment.

Hazard Profile and Safety Precautions
Before initiating any disposal procedures, it is crucial to be fully aware of the hazards

associated with 2,3-Dihydroxyquinoxaline. This compound is classified as harmful if

swallowed, causes skin irritation, and can cause serious eye damage.[1]

Table 1: Hazard Classifications for 2,3-Dihydroxyquinoxaline

Hazard Classification GHS Hazard Code Hazard Statement

Acute Toxicity (Oral) H302 Harmful if swallowed.

Skin Irritation H315 Causes skin irritation.[1]

Serious Eye Damage H318
Causes serious eye damage.

[1]

Specific Target Organ Toxicity

(Single Exposure)
H335

May cause respiratory

irritation.[1]
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Personal Protective Equipment (PPE)
To mitigate exposure risks, the following personal protective equipment must be worn at all

times when handling 2,3-Dihydroxyquinoxaline for disposal:

Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against

splashes and fine particles.[1]

Hand Protection: Chemically resistant gloves, such as nitrile gloves, must be worn.[1]

Body Protection: A lab coat and closed-toe shoes are required to protect against skin

contact.[1]

Respiratory Protection: If handling the powder outside of a certified chemical fume hood, a

respirator may be necessary to avoid inhaling dust.[1]

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe and compliant disposal of 2,3-
Dihydroxyquinoxaline from a laboratory setting.

1. Waste Segregation and Collection:

Solid Waste: Collect any solid 2,3-Dihydroxyquinoxaline waste, including contaminated

personal protective equipment (e.g., gloves, weighing paper), in a designated, leak-proof,

and clearly labeled hazardous waste container.

Liquid Waste: Solutions containing 2,3-Dihydroxyquinoxaline should be collected in a

separate, compatible, and labeled hazardous waste container. Do not mix with other solvent

waste streams unless explicitly permitted by your institution's environmental health and

safety (EHS) department.

2. Waste Container Management:

Labeling: The hazardous waste container must be accurately labeled with the words

"Hazardous Waste," the full chemical name "2,3-Dihydroxyquinoxaline," and the

associated hazards (e.g., "Toxic," "Irritant"). Include the name of the principal investigator

and the laboratory location.
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Container Integrity: Ensure the waste container is in good condition and is kept closed at all

times, except when adding waste.[2]

3. On-site Accumulation and Storage:

Designated Area: Store the sealed hazardous waste container in a designated satellite

accumulation area within the laboratory. This area should be away from general lab traffic

and incompatible materials.

Secondary Containment: It is best practice to place the waste container in a secondary

containment bin to prevent the spread of material in case of a leak.

4. Arranging for Professional Disposal:

Licensed Waste Disposal Service: The disposal of 2,3-Dihydroxyquinoxaline must be

handled by an approved and licensed hazardous waste disposal company.[2] Do not attempt

to dispose of this chemical down the drain or in the regular trash.[2]

Waste Pickup Request: Follow your institution's specific procedures for requesting a

hazardous waste pickup. This typically involves submitting a request form to your EHS

department.

Documentation: Ensure all required paperwork, such as a hazardous waste manifest, is

completed accurately for the waste pickup.[2]

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of 2,3-
Dihydroxyquinoxaline.
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Caption: Workflow for the safe disposal of 2,3-Dihydroxyquinoxaline.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1670375?utm_src=pdf-body-img
https://www.benchchem.com/product/b1670375?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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